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Compound of Interest

Compound Name: Moxalactam

Cat. No.: B10761218

Introduction

Moxalactam, also known as Latamoxef, is a synthetic oxa-f3-lactam antibiotic with a broad
spectrum of activity against both Gram-positive and Gram-negative bacteria, including many
anaerobic species.[1][2] Structurally similar to cephalosporins, it features an oxygen atom
replacing the sulfur in the dihydrothiazolidine ring, which enhances its antibacterial potency.[3]
Moxalactam functions by inhibiting the synthesis of the bacterial cell wall, a mechanism
common to B-lactam antibiotics.[4][5] Its notable stability against hydrolysis by various 3-
lactamases makes it an effective agent against many resistant bacterial strains.[2][6]

This document provides detailed protocols for the preparation, storage, and handling of
Moxalactam solutions for use in various in vitro assays, such as Minimum Inhibitory
Concentration (MIC) testing.

Properties of Moxalactam Sodium Salt

Moxalactam is typically supplied as a crystalline solid disodium salt.[7] Key properties are
summarized below.
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Property Description Reference(s)
Latamoxef, LY 127935,

Synonyms L [718]
Antibiotic 6059S

CAS Number 64953-12-4 [7119]

Molecular Formula C20H18NeOoSNa:2 [7119]

Formula Weight 564.4 g/mol [7119]

Physical Appearance Crystalline solid

[7]

>85% (mixture of Rand S

Purity .
isomers)

[7](8]

Solubility and Stability

Proper dissolution and storage are critical for maintaining the bioactivity of Moxalactam.

Table 2.1: Solubility Data

Maximum
Solvent . Notes Reference(s)
Concentration
Yields a clear to
slightly hazy, colorless
Water ~50 - 83.3 mg/mL ) [7119][10]
to faint yellow
solution.
For higher
concentrations,
DMSO ~5 - 55.8 mg/mL _ _ [4][7][10]
ultrasonic bathing may
be needed.
Table 2.2: Storage and Stability
© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://cdn.caymanchem.com/cdn/insert/15869.pdf
https://www.caymanchem.com/product/15869/moxalactam-sodium-salt
https://cdn.caymanchem.com/cdn/insert/15869.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/343/032/m8158pis.pdf
https://cdn.caymanchem.com/cdn/insert/15869.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/343/032/m8158pis.pdf
https://cdn.caymanchem.com/cdn/insert/15869.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/343/032/m8158pis.pdf
https://cdn.caymanchem.com/cdn/insert/15869.pdf
https://cdn.caymanchem.com/cdn/insert/15869.pdf
https://www.caymanchem.com/product/15869/moxalactam-sodium-salt
https://www.benchchem.com/product/b10761218?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/15869.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/343/032/m8158pis.pdf
https://www.medkoo.com/uploads/product/Moxalactam_Disodium/product_insert/ProductData-Moxalactam_Disodium.pdf
https://www.glpbio.com/sp/moxalactam-sodium-salt.html
https://cdn.caymanchem.com/cdn/insert/15869.pdf
https://www.medkoo.com/uploads/product/Moxalactam_Disodium/product_insert/ProductData-Moxalactam_Disodium.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10761218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Storage . Reference(s
Form Solvent Duration Notes
Temp. )
Store ina
Powder N/A -20°C > 3-4 years ) [7][10]
desiccator.

For shorter-
Powder N/A 4°C 2 years [10]
term storage.

Aliquot to
avoid freeze-
Stock DMSO or thaw cycles.
) -80°C 3-6 months [1][10]
Solution Water Store under
nitrogen if

possible.

Aliquot to
-20°C 1 month avoid freeze- [1][6]

thaw cycles.

Stock DMSO or

Solution Water

Aqueous

solutions are

Agqueous not
. Water / Buffer  2-8°C < 1day [7]
Solution recommende
d for long-

term storage.

Protocols

Safety Precaution: Moxalactam should be considered a hazardous substance. Always consult
the Safety Data Sheet (SDS) before use and handle it with appropriate personal protective
equipment (PPE), including gloves, eye protection, and a lab coat.[7]

Protocol 3.1: Preparation of a 10 mg/mL Stock Solution

This protocol describes the preparation of a concentrated stock solution, which can be diluted
for various assays.

Materials:
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o Moxalactam sodium salt powder

e Sterile, nuclease-free water or DMSO

 Sterile conical tube (e.g., 15 mL)

» Sterile, single-use microcentrifuge tubes

e \ortex mixer

o Calibrated analytical balance

Procedure:

Allow the Moxalactam powder vial to equilibrate to room temperature before opening to
prevent condensation.

o Aseptically weigh 10 mg of Moxalactam powder and transfer it to the sterile conical tube.
e Add 1 mL of sterile water or DMSO to the tube.

e Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. The
solution should be clear.[9]

» Best Practice: To enhance stability, especially for long-term storage, purge the headspace of
the tube with an inert gas like nitrogen or argon before capping.[7]

 Aliquot the stock solution into sterile, single-use microcentrifuge tubes to avoid repeated
freeze-thaw cycles.

o Label the aliquots clearly with the compound name, concentration, and date of preparation.

Store the aliquots as recommended in Table 2.2 (e.g., -80°C for up to 6 months).[1]

Protocol 3.2: Preparation of Working Solutions for MIC
Assay (Broth Microdilution)
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This protocol details the preparation of serial dilutions for determining the Minimum Inhibitory
Concentration (MIC) in a 96-well plate format.

Materials:

Prepared Moxalactam stock solution (e.g., 10 mg/mL)

Sterile Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium

Sterile 96-well microtiter plates (round-bottom recommended)[11]

Multichannel pipette

Standardized bacterial inoculum (~5 x 10> CFU/mL)[12]
Procedure:

o Prepare Initial Dilution: First, dilute the high-concentration stock solution to create a 2x
working stock of the highest concentration to be tested. For example, to test a final
concentration range up to 128 pg/mL, prepare a 256 pg/mL working stock in MHB.[11]

o Plate Setup: Add 100 pL of sterile MHB to wells in columns 2 through 12 of the 96-well plate.

o Serial Dilution: a. Add 200 pL of the 256 pg/mL working stock to the wells in column 1. b.
Using a multichannel pipette, transfer 100 pL from column 1 to column 2. c. Mix the contents
of column 2 by pipetting up and down several times. d. Continue this 2-fold serial dilution
across the plate to column 10. e. Discard 100 pL from column 10.[11] f. Column 11 will serve
as the positive growth control (no antibiotic), and column 12 as the negative control/sterility
blank (MHB only).[11]

 Inoculation: After serial dilution, the wells in columns 1-10 will contain 100 pL of Moxalactam
at concentrations from 256 pg/mL down to 0.5 pg/mL.

» Final Inoculation Step: This step is often performed separately after the drug plate is
prepared. Add 100 pL of the standardized bacterial inoculum to each well from column 1 to
11. This halves the antibiotic concentration, achieving the final desired test range (128 pug/mL
to 0.25 pg/mL) and brings the total volume to 200 pL.
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 Incubation: Cover the plate and incubate at 37°C for 16-24 hours.[12]

e Analysis: The MIC is determined as the lowest concentration of Moxalactam that inhibits
visible bacterial growth.

Diagrams and Workflows
Mechanism of Action

Moxalactam, like other -lactam antibiotics, inhibits bacterial growth by interfering with the final
step of peptidoglycan synthesis in the cell wall. It binds to and inactivates Penicillin-Binding
Proteins (PBPs), which are transpeptidases essential for cross-linking the peptidoglycan
chains, leading to cell lysis and death.[5][13][14]

Bacterial Cytoplasm

Bacterial Cell Wall

Peptidoglycan Binds to
Precursors Penicillin-Binding Catalyzes »
Proteins (PBPs)

Inhibits

Click to download full resolution via product page

Caption: Mechanism of action of Moxalactam via inhibition of Penicillin-Binding Proteins
(PBPs).

Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing Moxalactam stock solutions.

Application Data: In Vitro Activity

The following table summarizes the reported Minimum Inhibitory Concentrations (MIC) required
to inhibit 90% of isolates (MICos0) for various bacterial species. This data is useful for
determining the appropriate concentration range for in vitro assays.
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Organism MICo0 (ug/mL) Reference(s)
Escherichia coli <1.0 [1][15]
Klebsiella pneumoniae <1.0 [1][15]
Proteus mirabilis <1.0 [1]
Haemophilus influenzae <1.0 [1][6]
Bacteroides fragilis 0.5-8.0 [16]
Pseudomonas aeruginosa Moderate activity [2]
Enterococci Ineffective [8]

Methicillin-resistant S. aureus

(MRSA) Ineffective [41[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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